Cas no 2222511-85-3 (Tert-Butyl 4-(3-bromoimidazo[1,2-a]pyridin-6-yl)piperazine-1-carboxylate)

• Product Name: Tert-Butyl 4-(3-bromoimidazo[1,2-a]pyridin-6-yl)piperazine-1-carboxylate
• CAS No: 2222511-85-3
• MF: C₁₆H₂₁BrN₄O₂
• MW: 381.267542600632
• CID: 4760706
• Update Time: 2025-10-28

Tert-Butyl 4-(3-bromoimidazo[1,2-a]pyridin-6-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(3-bromoimidazo[1,2-a]pyridin-6-yl)piperazine-1-carboxylate
• Tert-Butyl 4-(3-bromoimidazo[1,2-a]pyridin-6-yl)piperazine-1-carboxylate

• Inchi： 1S/C16H21BrN4O2/c1-16(2,3)23-15(22)20-8-6-19(7-9-20)12-4-5-14-18-10-13(17)21(14)11-12/h4-5,10-11H,6-9H2,1-3H3
• InChI Key： JCKMUWJKOFSZHI-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C=CC(=CN21)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 434
• XLogP3: 3.6
• Topological Polar Surface Area: 50.1

Additional information on Tert-Butyl 4-(3-bromoimidazo[1,2-a]pyridin-6-yl)piperazine-1-carboxylate

Comprehensive Guide to Tert-Butyl 4-(3-bromoimidazo[1,2-a]pyridin-6-yl)piperazine-1-carboxylate (CAS No. 2222511-85-3)

Tert-Butyl 4-(3-bromoimidazo[1,2-a]pyridin-6-yl)piperazine-1-carboxylate (CAS No. 2222511-85-3) is a highly specialized organic compound widely used in pharmaceutical research and drug discovery. This compound belongs to the class of imidazo[1,2-a]pyridine derivatives, which are known for their diverse biological activities and applications in medicinal chemistry. The presence of both a bromo substituent and a piperazine-carboxylate moiety makes it a valuable intermediate for synthesizing novel therapeutic agents.

The molecular structure of Tert-Butyl 4-(3-bromoimidazo[1,2-a]pyridin-6-yl)piperazine-1-carboxylate features a fused heterocyclic core, which enhances its reactivity and binding affinity in biological systems. Researchers often utilize this compound in the development of kinase inhibitors, G-protein-coupled receptor (GPCR) modulators, and other small-molecule drugs targeting various diseases. Its unique structural attributes contribute to its growing popularity in high-throughput screening (HTS) and combinatorial chemistry.

One of the key advantages of Tert-Butyl 4-(3-bromoimidazo[1,2-a]pyridin-6-yl)piperazine-1-carboxylate is its versatility in synthetic applications. It serves as a crucial building block for constructing complex molecules with potential anti-inflammatory, antiviral, and anticancer properties. Recent studies have explored its role in designing next-generation therapeutics, particularly in oncology and neurology. The compound's bromine atom allows for further functionalization via cross-coupling reactions, making it indispensable in modern drug development.

In the pharmaceutical industry, Tert-Butyl 4-(3-bromoimidazo[1,2-a]pyridin-6-yl)piperazine-1-carboxylate is often employed in structure-activity relationship (SAR) studies. Researchers leverage its scaffold to optimize drug candidates for improved efficacy and reduced side effects. Additionally, its compatibility with automated synthesis platforms has accelerated the discovery of novel bioactive molecules. The demand for this compound has surged due to its relevance in personalized medicine and targeted therapy approaches.

From a commercial perspective, Tert-Butyl 4-(3-bromoimidazo[1,2-a]pyridin-6-yl)piperazine-1-carboxylate is available through specialized chemical suppliers catering to academic institutions, pharmaceutical companies, and biotech startups. Its pricing and availability may vary based on purity levels and batch sizes. As the focus on drug repurposing and combination therapies intensifies, this compound is expected to play a pivotal role in future research endeavors.

Safety and handling of Tert-Butyl 4-(3-bromoimidazo[1,2-a]pyridin-6-yl)piperazine-1-carboxylate require standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as hazardous under normal conditions, researchers should consult material safety data sheets (MSDS) for detailed guidelines. Proper storage conditions, such as maintaining the compound in a cool, dry environment, are essential to preserve its stability and shelf life.

The future prospects of Tert-Butyl 4-(3-bromoimidazo[1,2-a]pyridin-6-yl)piperazine-1-carboxylate are closely tied to advancements in drug discovery technologies and computational chemistry. With the rise of artificial intelligence (AI)-driven drug design, this compound is likely to gain further attention as a template for virtual screening and de novo molecular design. Its integration into fragment-based drug discovery (FBDD) programs highlights its potential in addressing unmet medical needs.

In summary, Tert-Butyl 4-(3-bromoimidazo[1,2-a]pyridin-6-yl)piperazine-1-carboxylate (CAS No. 2222511-85-3) is a multifaceted compound with significant implications in pharmaceutical research. Its structural features, synthetic utility, and biological relevance make it a cornerstone in the development of innovative therapeutics. As the scientific community continues to explore its applications, this compound is poised to remain at the forefront of medicinal chemistry and drug development.